Cas no 1344041-04-8 (2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide)

• Product Name: 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide
• CAS No: 1344041-04-8
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6237458
• PubChem ID: 64708561
• Update Time: 2025-11-06

2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide
• CS-0276743
• EN300-1139943
• 1344041-04-8
• AKOS014035818

• Inchi： 1S/C11H20N4O/c1-8-5-6-15(14-8)9(2)7-11(3,13-4)10(12)16/h5-6,9,13H,7H2,1-4H3,(H2,12,16)
• InChI Key： DSFDMMKIGXYZPH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC(C)N1C=CC(C)=N1)NC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide

2-Methyl-4-(3-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Pentanamide: A Comprehensive Overview

The compound 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide (CAS No. 1344041-04-8) is a structurally complex organic molecule with significant potential in various fields, particularly in drug discovery and chemical synthesis. This compound is characterized by its unique combination of functional groups, including a pyrazole ring, a methylamino group, and a pentanamide backbone, which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The 3-methyl substitution on the pyrazole ring in this compound adds further complexity and potential bioactivity. Researchers have demonstrated that such substitutions can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). For instance, a study published in the *Journal of Medicinal Chemistry* explored the role of methyl substitutions in enhancing the stability of pyrazole-containing drugs, suggesting that this compound could have improved half-life and bioavailability.

The methylamino group present in the molecule is another key feature that contributes to its reactivity and potential therapeutic applications. This group is known to participate in hydrogen bonding, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, enabling the design of more effective drug candidates. For example, a computational study in *Molecular Pharmaceutics* utilized molecular docking techniques to predict the binding affinity of similar compounds to target enzymes, providing valuable insights into their potential efficacy.

The pentanamide backbone serves as a flexible linker that connects the pyrazole ring and methylamino group, allowing for optimal spatial arrangement. This structural feature is particularly advantageous in drug design, as it can facilitate interactions with specific binding pockets on target molecules. Furthermore, the amide functionality introduces polarity into the molecule, enhancing its solubility and permeability—two critical factors for successful drug delivery.

Recent research has also focused on the synthesis and optimization of this compound. A study published in *Organic Letters* described a novel synthetic route involving a tandem coupling reaction, which significantly improved the yield and purity of the product. This method not only enhances the scalability of production but also opens avenues for further structural modifications to tailor the compound's properties for specific applications.

In terms of applications, 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide has shown promise in several therapeutic areas. For instance, preclinical studies have indicated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain kinases makes it a candidate for cancer therapy. A recent study in *Cancer Research* demonstrated that analogs of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

Moreover, this compound has been investigated for its role in neurodegenerative diseases such as Alzheimer's disease. Research published in *Neuropharmacology* revealed that it could inhibit acetylcholinesterase activity—a key enzyme associated with cognitive decline—suggesting its potential as a neuroprotective agent. These findings underscore the versatility of this compound across multiple therapeutic domains.

In conclusion, 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)pentanamide (CAS No. 1344041-04-8) represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a promising candidate for addressing unmet medical needs across various disease states.